Cas no 112108-87-9 (2-ethyl-1H-imidazole-5-carbonitrile)

2-ethyl-1H-imidazole-5-carbonitrile structure
112108-87-9 structure
Product Name:2-ethyl-1H-imidazole-5-carbonitrile
CAS No:112108-87-9
MF:C6H7N3
MW:121.139880418777
CID:2608048
PubChem ID:71336097
Update Time:2025-04-21

2-ethyl-1H-imidazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-1H-imidazole-5-carbonitrile
    • SCHEMBL14404920
    • DTXSID40763960
    • SCHEMBL16995203
    • 112108-87-9
    • Inchi: 1S/C6H7N3/c1-2-6-8-4-5(3-7)9-6/h4H,2H2,1H3,(H,8,9)
    • InChI Key: SQPCINATQLRGCO-UHFFFAOYSA-N
    • SMILES: N1C(C#N)=CN=C1CC

Computed Properties

  • Exact Mass: 121.063997236Da
  • Monoisotopic Mass: 121.063997236Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.5Ų
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